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Compound of Interest

Compound Name: Streptozocin

Cat. No.: B1681764

This guide provides crucial safety protocols and logistical procedures for the handling and
disposal of Streptozocin, a potent chemotherapy agent and a key compound in diabetes
research. Adherence to these guidelines is essential to ensure the safety of laboratory
personnel and the integrity of research. Streptozocin is classified as a hazardous chemical
that is suspected of causing cancer and genetic defects.[1][2][3][4]

Personal Protective Equipment (PPE)

The use of appropriate personal protective equipment is mandatory to prevent exposure
through inhalation, skin contact, or ingestion.[1] The required PPE varies depending on the
specific handling procedure.
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Procedure Required Personal Protective Equipment

Lab coat, safety glasses or goggles, disposable

General Laboratory Handling gloves (double-gloving is recommended).[1][5]

[6]

Chemical fume hood or Class Il Type B

biological safety cabinet, lab coat, double nitrile
Weighing and Solution Preparation gloves, safety glasses.[1][2][7] A respirator with

a P100 filter is required if manipulations occur

outside a fume hood.[8]

Class Il Type B biosafety cabinet or designated
fume hood, lab coat or disposable gown, double

Animal Injections gloves, safety glasses.[1][8] Some procedures
may require puncture-resistant gloves over

nitrile gloves.[2]

Disposable back-closure gown or protective suit,
double gloves, hair covering, overshoes, and

Handling Animal Cages and Waste safety glasses.[1][2] A respirator may be
recommended, especially when handling
bedding.[9]

Lab coat, double gloves, and safety glasses.[1]

[5]

Cleaning and Decontamination

Gown, goggles, and two pairs of nitrile gloves.

Spill Cleanup (Minor) [7]

) ] Gown, goggles, chemically resistant gloves, and
Spill Cleanup (Major) a respirator.[7]

Standard Operating Procedures

All work with Streptozocin must be conducted in a designated area.[6] The work surface
should be covered with a plastic-backed absorbent pad to contain any potential spills.[5][8]

Preparation of Streptozocin Solutions:
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Always handle solid Streptozocin and prepare solutions inside a certified chemical fume
hood or a Class Il Type B biological safety cabinet to prevent inhalation of the powder and
exposure to aerosols.[1][8]

Place an absorbent, plastic-backed pad on the work surface before starting.[8]

Wear all required PPE, including double gloves and a lab coat.[1]

Carefully weigh the required amount of Streptozocin, avoiding the generation of dust.[1]

When transporting Streptozocin, vials should be placed in a secondary, sealed, and labeled
non-breakable container.[2][7]

Animal Handling Procedures:

Inform animal care staff in advance about the use of Streptozocin.[1][8]

Administer Streptozocin to animals within a Class Il Type B biosafety cabinet or a
designated fume hood.[1][8]

Use safety-engineered syringes (e.g., Luer-lock) and do not recap needles.[5][6] Dispose of
sharps immediately in a designated sharps container.[1][8]

Animals, their waste, and cages are considered hazardous for at least 48 hours after
injection.[1][2] Cages must be clearly labeled with a "Chemical Hazard" sign.[2]

Cage changes within the first 24-48 hours post-injection should be performed in a biosafety
cabinet, and bedding should be handled as hazardous waste.[9]

Preparation ‘
g R ey A e H‘# ,,,,,,,,,,,,,,,,,,,,,,,,,,,,,, L I—

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.benchchem.com/product/b1681764?utm_src=pdf-body
https://www.lsuhsc.edu/admin/pfm/ehs/docs/Streptozotocin.pdf
https://www.unthsc.edu/safety/wp-content/uploads/sites/29/Standard-Operating-Procedures-for-Streptozotocin.pdf
https://www.unthsc.edu/safety/wp-content/uploads/sites/29/Standard-Operating-Procedures-for-Streptozotocin.pdf
https://www.lsuhsc.edu/admin/pfm/ehs/docs/Streptozotocin.pdf
https://www.benchchem.com/product/b1681764?utm_src=pdf-body
https://www.lsuhsc.edu/admin/pfm/ehs/docs/Streptozotocin.pdf
https://www.benchchem.com/product/b1681764?utm_src=pdf-body
https://policies.unc.edu/TDClient/2833/Portal/KB/ArticleDet?ID=136999
https://safety.net.technion.ac.il/files/2023/05/SU_SOP_005_STZ.pdf
https://www.benchchem.com/product/b1681764?utm_src=pdf-body
https://www.lsuhsc.edu/admin/pfm/ehs/docs/Streptozotocin.pdf
https://www.unthsc.edu/safety/wp-content/uploads/sites/29/Standard-Operating-Procedures-for-Streptozotocin.pdf
https://www.benchchem.com/product/b1681764?utm_src=pdf-body
https://www.lsuhsc.edu/admin/pfm/ehs/docs/Streptozotocin.pdf
https://www.unthsc.edu/safety/wp-content/uploads/sites/29/Standard-Operating-Procedures-for-Streptozotocin.pdf
https://umdearborn.edu/sites/default/files/unmanaged/pdf/ehs/streptozocin.pdf
https://ehs.umich.edu/wp-content/uploads/2016/02/Streptozocin.docx
https://www.lsuhsc.edu/admin/pfm/ehs/docs/Streptozotocin.pdf
https://www.unthsc.edu/safety/wp-content/uploads/sites/29/Standard-Operating-Procedures-for-Streptozotocin.pdf
https://www.lsuhsc.edu/admin/pfm/ehs/docs/Streptozotocin.pdf
https://policies.unc.edu/TDClient/2833/Portal/KB/ArticleDet?ID=136999
https://policies.unc.edu/TDClient/2833/Portal/KB/ArticleDet?ID=136999
https://en-safety.tau.ac.il/sites/safety.tau.ac.il/files/media_server/safety/Standard%20Operating%20Procedure%20for%20Streptozotocin%20(STZ)%20in%20animals.pdf
https://www.benchchem.com/product/b1681764?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1681764?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

Standard Operating Procedure for Handling Streptozocin

Spill Management

In the event of a spill, the response procedure depends on the size and nature of the spill.

Minor Spill (Small volume, contained):

Alert personnel in the immediate area.[5]

Ensure you are wearing appropriate PPE (gown, goggles, double gloves).[7]

Cover the spill with absorbent pads or spill kits.[5] For powdered chemical, carefully sweep
to avoid dust generation or wet the powder with a suitable solvent before wiping.[5]

Collect all contaminated materials and place them in a labeled hazardous waste container.[5]

Clean the spill area with a detergent solution followed by water.[5][7]

Major Spill (Large volume, uncontained):

Evacuate the area immediately and alert others.[2]

Contact the institution's Environmental Health and Safety (EHS) office.[2][5]

Restrict access to the area.[9]

Do not attempt to clean up a major spill unless you are trained and equipped to do so.[2]
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Spill Occurs

Major Spill?

Major Spill Response ¢ yinor Spill Response
Evacuate Area Alert Personnel in Area
i ;
Alert Others & Restrict Access Don Appropriate PPE
i i
Contact EHS/Emergency Personnel Contain spill with absorbent material
; '
Await Professional Cleanup Collect waste into hazardous container
i
Decontaminate spill area
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Logical Workflow for Responding to a Streptozocin Spill

Disposal Plan
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All waste contaminated with Streptozocin must be disposed of as hazardous chemical waste.
[8] Do not dispose of Streptozocin waste down the drain or in regular trash.[5][6]

Waste Type Disposal Procedure

Contaminated PPE (gloves, gowns, etc.),
absorbent pads, and other disposable materials
) must be collected in a designated, labeled
Solid Waste .
hazardous waste container.[5][8] Dry waste
should be double-bagged in sealable,

transparent bags.[1]

Unused or leftover Streptozocin solutions must
o be collected for disposal as chemical waste.[8]
Liquid Waste ) )
Collect in a compatible, sealed, and clearly

labeled hazardous waste container.[5]

Needles and syringes must be disposed of in an

approved, puncture-resistant sharps container
Sharps ) o )

destined for incineration.[5][8] Do not recap or

bend needles.[8]

Reusable glassware can be decontaminated by

soaking in a 10% bleach solution for 24 hours.
Glassware (Reusable) [8] Alternatively, triple rinse with copious

amounts of water, deface the label, and dispose

of in a cardboard box.[5]

Animal carcasses should be incinerated.[2]

Contaminated animal bedding and waste must
Animal Carcasses and Waste be collected and disposed of as hazardous

waste, especially within the first 48 hours post-

administration.[9]

EXxposure Response

In case of accidental exposure, immediate action is critical.
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» Skin Contact: Immediately wash the affected area with soap and water for at least 15
minutes.[9] Remove all contaminated clothing.[10] Seek medical attention.[11]

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, removing
contact lenses if present.[7][11] Seek immediate medical attention from an ophthalmologist.
[10]

 Inhalation: Move to fresh air immediately. If breathing is difficult, give oxygen. Seek medical
attention.[10][11]

e Ingestion: Do NOT induce vomiting. Immediately make the victim drink water (two glasses at
most).[10] Seek immediate medical attention.[11]

All exposures, injuries, or accidents should be reported to the laboratory supervisor and the
institution's EHS department as soon as possible.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling
Streptozocin]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1681764#personal-protective-equipment-for-
handling-streptozocin]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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